BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling Protocols for
C0O23

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cc0o23

Cat. No.: B15542379

Disclaimer: The chemical identifier "CO23" is not a standard recognized formula. This guide
assumes the query refers to one of two common laboratory substances: Carbon Dioxide (COz2),
particularly in its compressed gas or solid (dry ice) form, or a hazardous powdered solid such
as a Carbonate (COs27) compound. Given the potential for severe hazards, it is critical to verify
the exact identity of the chemical before handling. The following information is provided for the
two most likely interpretations.

This document provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals. Adherence to these protocols is crucial for
maintaining a safe laboratory environment.

Section 1: Handling Carbon Dioxide (COz)

Carbon dioxide in the laboratory is typically used as a compressed liquefied gas in cylinders or
in its solid form as dry ice. The primary hazards are related to pressure, extreme cold, and its
potential to displace oxygen, leading to asphyxiation.[1][2]

Personal Protective Equipment (PPE) for CO2

Proper PPE is the first line of defense against the hazards of COx-.
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Equipment

Specification

Purpose

Eye/Face Protection

Safety glasses or goggles. A
face shield is recommended
when handling liquid CO2 or
large quantities of dry ice.[1][3]
[4]

Protects against splashes of
liquid CO2 and flying particles

of dry ice.

Hand Protection

Loose-fitting, thermally
insulated gloves (e.g., leather

or cryogenic gloves).[2][3][4]

Prevents severe frostbite from
contact with dry ice (-78.5°C /
-109.3°F) or liquid CO2.[2][4][5]

Body Protection

Alab coat or long-sleeved

garment and long pants.[3][4]

Protects skin from accidental

contact.

Foot Protection

Closed-toed shoes. Safety
shoes are recommended when

moving heavy cylinders.[3][6]

Protects feet from falling

objects and accidental contact.

Respiratory Protection

Generally not required in well-
ventilated areas. Use CO:z
monitors and have self-
contained breathing apparatus
(SCBA) available for
emergency response in case
of a large leak in a confined

space.[1]

Protects against asphyxiation
by oxygen displacement in

case of a significant leak.

Operational and Disposal Plans for CO:

A. Handling Compressed Gas Cylinders

 Inspection: Before use, inspect cylinders for any signs of damage, corrosion, or leaks.

Ensure labels are legible and the content is clearly identified.[1][6] Do not use color as the

sole means of identification.[6]

o Transport: Always transport cylinders using a proper cylinder cart with the cylinder securely

chained or strapped in place.[6][7] Keep the valve protection cap on until the cylinder is

secured and ready for use.[6][8] Never roll or drag cylinders.[6]
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o Storage: Store cylinders upright in a dry, well-ventilated area away from heat sources or
direct sunlight.[1][8] Secure cylinders to a wall or bench to prevent them from falling.[1][9]
Store flammable gases and oxidizers separately.[9]

o Use: Secure the cylinder before connecting a regulator. Stand with the valve outlet pointing
away from you when opening the valve. Open the valve slowly.[8] Close the main cylinder
valve whenever the gas is not in use.[7][8]

» Disposal of Empty Cylinders: Close the valve and mark the cylinder as "EMPTY".[9] Return
empty cylinders to the gas supplier.[10] Some steel cylinders may be recyclable if confirmed
with local facilities, but they must be completely empty and have the valve removed or
pierced.[11]

B. Handling Solid CO2 (Dry Ice)

o Ventilation: Always use and store dry ice in a well-ventilated area.[3][4] Dry ice sublimates
into large volumes of CO2 gas, which can displace oxygen in confined spaces like cold
rooms, closets, or vehicles.[2][5]

» Storage: Store dry ice in a container that is insulated but not airtight, such as a Styrofoam
cooler.[3][5] Never store dry ice in a sealed container, as the pressure from sublimation can
cause it to rupture or explode violently.[3][5]

e Handling: Use tongs or insulated gloves to handle dry ice.[3][4] Never handle it with bare
hands, as it can cause severe frostbite.[2][3]

» Disposal: To dispose of unused dry ice, allow it to sublimate in a well-ventilated area where
the buildup of CO2 gas will not pose a hazard, such as a fume hood or an outdoor space.[3]
[12] Never dispose of dry ice in a sink, toilet, trash can, or sealed container.[3][12]

Quantitative Data for Carbon Dioxide
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Parameter Value

Sublimation Point (Dry Ice) -78.5°C (-109.3°F)[4][5]
OSHA PEL (8-hr TWA) 5,000 ppm[13][14]
NIOSH REL (10-hr TWA) 5,000 ppm[15]

ACGIH TLV (8-hr TWA) 5,000 ppm[13]

ACGIH STEL (15 min) 30,000 ppm[13]

IDLH (Immediately Dangerous to Life or Health) 40,000 ppm[15]

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended
Exposure Limit, TLV: Threshold Limit Value, STEL: Short-Term Exposure Limit, IDLH:
Immediately Dangerous to Life or Health.

Workflow for Safe CO2 Handling
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Preparation

Assess Risks
(Ventilation, Quantity)

Don Appropriate PPE
(Insulated Gloves, Goggles)

Transport Cylinder with Cart
or Handle Dry Ice with Tongs

Secure Cylinder & Connect Regulator
or Place Dry Ice in Insulated Container

Use in Well-Ventilated Area

/Cylinder \l{y Ice
'/ Disposal / Stora@e\

. : . Allow Dry Ice to Sublimate
Close Valve, Mark Cylinder 'EMPTY in Fume Hood / Ventilated Area

Return Cylinder to Supplier
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Preparation

Review SDS for Specific Hazards

Work in Chemical Fume Hood

Don Full PPE
(Gloves, Goggles, Lab Coat)

Weigh and Transfer Chemical
Carefully to Avoid Dust

Keep Container Closed
When Not in Use

Disposal & Dec

Collect All Waste
(Chemical & Contaminated PPE)
in a Labeled, Sealed Container

l

W

Decontaminate Work Surface

l

Dispose of as Hazardous Waste

Wash Hands Thoroughly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b15542379?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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